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Compound of Interest

Compound Name: 2-Nonene

CAS No.: 2216-38-8

Cat. No.: B3028551

Get Quote

This in-depth technical guide provides a comprehensive overview of the core commercial

production methods for mixed nonenes. The primary focus is on the oligomerization of

propylene, the dominant industrial route. This document is intended for researchers, scientists,

and drug development professionals seeking a detailed understanding of the synthesis,

catalytic systems, and process parameters involved in generating this crucial chemical

intermediate.

Introduction to Mixed Nonenes
Mixed nonenes are a complex mixture of C9 olefins with various isomeric structures. They are

key building blocks in the chemical industry, primarily serving as precursors for the synthesis of

plasticizer alcohols (e.g., isodecanol), surfactants (e.g., nonylphenol ethoxylates), and as

gasoline additives. The commercial production of mixed nonenes is predominantly achieved

through the trimerization of propylene, a readily available petrochemical feedstock. The choice

of catalyst and reaction conditions significantly influences the isomeric distribution of the

resulting nonene mixture, which in turn affects the properties of the downstream products.
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Dominant Commercial Production Method:
Propylene Oligomerization
The oligomerization of propylene is the cornerstone of industrial-scale mixed nonene

production. This process involves the catalytic combination of three propylene molecules to

form a nine-carbon olefin. Several catalyst systems have been developed and commercialized,

each with distinct advantages and disadvantages in terms of activity, selectivity, and

operational cost. The most prominent of these are Solid Phosphoric Acid (SPA) catalysts,

zeolite-based catalysts, and nickel-based catalysts.

Solid Phosphoric Acid (SPA) Catalysis
Solid phosphoric acid catalysts have been a workhorse in the industry for propylene

oligomerization for many decades.[1] These catalysts typically consist of phosphoric acid

adsorbed onto a solid support, such as kieselguhr (diatomaceous earth).[2][3] The process is

characterized by its robustness and relatively low cost.

Parameter Value Reference

Propylene Conversion (%) ≥ 76 (single-pass) [1]

Selectivity to Nonenes +

Dodecenes (%)
≥ 80 [1]

Operating Temperature (°C) 160 - 220 [1]

Operating Pressure (MPa) 4.5 - 5.5 [1]

Liquid Hourly Space Velocity

(LHSV, h⁻¹)
2 - 5 [1]

Catalyst Lifetime Varies; gradual deactivation [4]

Catalyst Preparation and Activation:

A composite of phosphoric acid and a siliceous binder (e.g., kieselguhr) is prepared by

mixing the components at an elevated temperature (e.g., 95-180°C).[5]

The resulting paste is extruded into pellets of the desired size and shape.
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The catalyst pellets are then calcined at a high temperature (e.g., 420°C) to achieve the

desired mechanical strength and activity.[3]

Prior to use, the catalyst is activated in the reactor by heating in a stream of air and steam at

200-400°C for 3-6 hours.

Oligomerization Reaction:

The activated SPA catalyst is packed into a fixed-bed reactor.

A preheated feed stream containing propylene (typically 40-60 wt%) and a diluent such as

propane is introduced into the reactor.

The reactor is maintained at the desired operating temperature (160-220°C) and pressure

(4.5-5.5 MPa).[1]

The liquid hourly space velocity of the feed is controlled within the range of 2-5 h⁻¹.[1]

The reactor effluent, a mixture of unreacted propylene, propane, and oligomer products

(hexenes, nonenes, dodecenes, etc.), is cooled and passed to a separation section.

Fractional distillation is used to separate the mixed nonenes from the other components.

Unreacted propylene and propane are typically recycled back to the reactor feed.

Zeolite Catalysis
Zeolite catalysts, particularly those with a medium pore structure like HMCM-22, have emerged

as a significant alternative to SPA catalysts. They offer high activity, good selectivity, and

excellent stability.[6] The well-defined pore structure of zeolites can influence the isomeric

distribution of the nonene products.
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Parameter Value Reference

Propylene Conversion (%) > 85 (stable over 300h) [6]

Selectivity to C3n Oligomers

(%)
~77.6 [6]

Operating Temperature (°C) 150 - 250 [7]

Operating Pressure (psig) 200 - 450 [7]

Catalyst Lifetime High stability, regenerable [6][7]

Catalyst Preparation:

HMCM-22 zeolite is synthesized hydrothermally from a silica source, an alumina source, and

a structure-directing agent.

The synthesized zeolite is calcined to remove the organic template and then ion-exchanged

to its acidic form (H-MCM-22).

Oligomerization Reaction:

The HMCM-22 catalyst is loaded into a suitable reactor, such as a fixed-bed reactor or a

distillation column reactor.[7]

The propylene feed is passed over the catalyst bed at a temperature of 150-250°C and a

pressure of 200-450 psig.[7]

In a distillation column reactor setup, the oligomerization reaction and the separation of

products occur simultaneously. The lighter, unreacted propylene moves up the column while

the heavier nonene and other oligomer products move down and are collected at the bottom.

[7]

The product stream is further purified by distillation to isolate the mixed nonenes fraction.

Nickel-Based Catalysis
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Nickel-based catalysts, both homogeneous and heterogeneous, are highly active for propylene

oligomerization. Homogeneous systems often involve a nickel salt, an organoaluminum

compound, and a phosphine ligand.[8] Heterogeneous nickel catalysts typically consist of

nickel oxide supported on a solid material like silica-alumina or a metal-organic framework

(MOF).[9][10] These systems can offer high selectivity to specific nonene isomers.

Catalyst
System

Propylene
Conversion
(%)

Selectivity
to Nonenes
(%)

Operating
Temperatur
e (°C)

Operating
Pressure
(atm)

Reference

Ni/UiO-66

(MOF)

Varies with

pressure

Dimerization

focused
180 - 220 1 - 5 [11]

Homogeneou

s Ni-

Phosphine

High
Varies with

ligand
0 - 50 1.1 [12]

Catalyst Preparation (Ni/UiO-66 as an example):

The UiO-66 metal-organic framework is synthesized.

Nickel is incorporated into the MOF structure, for example, through incipient wetness

impregnation of a nickel salt solution followed by drying and calcination.

Oligomerization Reaction:

The Ni/UiO-66 catalyst is placed in a reactor and activated, typically by heating under an

inert atmosphere.

Propylene is introduced into the reactor at a controlled temperature (e.g., 180-220°C) and

pressure (e.g., 1-5 atm).[11]

The reaction products are collected and analyzed, often by gas chromatography, to

determine the conversion and product distribution.

The mixed nonenes are separated from the product mixture via distillation.
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Visualizations of Key Processes and Mechanisms
To better illustrate the commercial production of mixed nonenes, the following diagrams,

generated using the DOT language, depict the overall workflow and the fundamental catalytic

cycle.
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Overall Commercial Production Workflow for Mixed Nonenes
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Caption: Overall Commercial Production Workflow for Mixed Nonenes.
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Catalytic Cycle for Propylene Trimerization (Cossee-Arlman Mechanism)
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Caption: Catalytic Cycle for Propylene Trimerization (Cossee-Arlman Mechanism).

Conclusion
The commercial production of mixed nonenes is a well-established industrial process, with

propylene oligomerization being the primary manufacturing route. The choice between Solid

Phosphoric Acid, zeolite, and nickel-based catalysts depends on a variety of factors including

desired product specifications, operational costs, and environmental considerations. SPA
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catalysts offer a cost-effective and robust solution, while zeolites provide high stability and

activity. Nickel-based systems can be tailored for high selectivity towards specific isomers.

Further research and development in catalysis continue to drive improvements in efficiency and

selectivity for the production of this vital chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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